9-methyl-3-[(Z)-(3-octyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H38N4O3S2
• Molecular Weight: 530.7 g/mol
• IUPAC Name: (5Z)-5-[[9-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-octyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H38N4O3S2/c1-5-6-7-8-9-10-15-31-26(33)22(36-27(31)35)18-21-23(28-14-12-17-34-19(2)3)29-24-20(4)13-11-16-30(24)25(21)32/h11,13,16,18-19,28H,5-10,12,14-15,17H2,1-4H3/b22-18-
• InChI Key: WPLKROSDXCTCAZ-PYCFMQQDSA-N
• Isomeric SMILES: CCCCCCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)NCCCOC(C)C)/SC1=S
• Canonical SMILES: CCCCCCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)NCCCOC(C)C)SC1=S

Description

¹H NMR Analysis

The 600 MHz ¹H NMR spectrum in DMSO-d~6~ exhibits characteristic resonances:

• δ 8.72 (d, J = 7.2 Hz, 1H, pyrido-H10)
• δ 7.89 (td, J = 7.6, 1.2 Hz, 1H, pyrido-H8)
• δ 6.32 (s, 1H, methine CH)
• δ 4.12 (t, J = 6.4 Hz, 2H, OCH~2~CH~2~CH~2~N)
• δ 1.24-1.29 (m, 12H, octyl CH~2~)

Table 2. Key ¹H NMR assignments

δ (ppm)	Multiplicity	Assignment
8.72	d (7.2)	Pyrido[1,2-a]pyrimidin-4-one H10
6.32	s	Methine CH (Z-configuration)
4.12	t (6.4)	OCH~2~CH~2~CH~2~N
1.25	m	Octyl CH~2~ (C4-C7)

The Z-stereochemistry of the thiazolidinone exocyclic double bond is confirmed through NOESY correlations between the methine proton (δ 6.32) and both the pyridopyrimidinone H10 (δ 8.72) and thioxo sulfur atom. The 3J~H-C-S-C~ coupling constant of 12.8 Hz further supports this configuration.

¹³C NMR and 2D-COSY Analysis

The 150 MHz ¹³C NMR spectrum confirms the molecular architecture through diagnostic signals:

• δ 192.4 (C=O, pyrimidinone)
• δ 179.8 (C=S)
• δ 167.3 (C=N)
• δ 114.7 (spiro carbon)

Table 3. Key ¹³C NMR assignments

δ (ppm)	Assignment	DEPT-135
192.4	Pyrimidinone C=O	Quaternary
179.8	Thioxo C=S	Quaternary
167.3	Imine C=N	Quaternary
114.7	Spiro carbon	Quaternary

The HSQC spectrum correlates the methine proton (δ 6.32) with carbon δ 132.5, while HMBC shows three-bond coupling from this proton to both the thioxo sulfur (δ 179.8) and pyrimidinone carbonyl (δ 192.4). The 2D-COSY spectrum reveals through-space interactions between the octyl chain protons and the propan-2-yloxy group, confirming the alkyl substituent orientations.

High-Resolution Mass Spectrometry Validation of Molecular Formula C₃₂H₄₂N₄O₃S₂

HRMS (ESI-TOF) analysis shows a [M+H]^+^ ion at m/z 619.2678 (calculated for C₃₂H₄₃N₄O₃S₂^+^: 619.2674), confirming the molecular formula with 0.6 ppm mass accuracy. The isotopic pattern matches theoretical predictions for sulfur-containing compounds, with the ~S~2~ cluster showing 95.00% (M), 4.76% (M+2), and 0.24% (M+4) relative abundances.

Table 4. HRMS fragmentation pattern

m/z	Relative Intensity (%)	Ion Composition
619.2678	100.00	[M+H]^+^
486.1823	32.14	[M+H-C~8~H~17~]^+^
324.0987	18.92	Pyridopyrimidinone fragment

The major fragmentation pathway involves cleavage of the octyl side chain (Δm/z 133.0855), followed by retro-Diels-Alder decomposition of the pyridopyrimidinone core. The stable thiazolidinone radical cation at m/z 178.0241 (C~5~H~5~N~2~OS^+^) confirms the integrity of the heterocyclic system under ionization conditions.

Biological Activity

9-Methyl-3-[(Z)-(3-octyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic compound with significant potential in medicinal chemistry. Its unique structural features, including a pyrido[1,2-a]pyrimidin core and thiazolidine moiety, suggest a diverse range of biological activities.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{34}N_{4}O_{2}S$. The presence of functional groups such as thiazolidine and amino groups contributes to its reactivity and potential biological effects.

Property	Value
Molecular Formula	C25H34N4O2S
Molecular Weight	446.63 g/mol
Structural Features	Thiazolidine moiety, pyrido[1,2-a]pyrimidin core

Biological Activities

Recent studies have highlighted several biological activities associated with this compound:

1. Antimicrobial Activity
Preliminary research indicates that derivatives of thiazolidine compounds exhibit strong antibacterial properties. For instance, compounds structurally similar to 9-methyl-3-[(Z)-(3-octyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one have shown effectiveness against various Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for these compounds ranged from 0.004 to 0.03 mg/mL, indicating potent antibacterial activity exceeding that of standard antibiotics like ampicillin and streptomycin .

2. Antifungal Activity
The compound also demonstrates antifungal properties, with studies showing MIC values in the range of 0.004 to 0.06 mg/mL against fungi such as Trichoderma viride and Aspergillus fumigatus. The structure–activity relationship suggests that the thiazolidine moiety enhances the compound's efficacy .

3. Cytotoxicity and Anticancer Potential
Research has indicated that similar thiazolidine derivatives possess cytotoxic effects against various cancer cell lines. The mechanisms may involve the inhibition of specific cellular pathways critical for cancer cell proliferation .

The biological activity of 9-methyl-3-[(Z)-(3-octyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is likely mediated through interactions with biological macromolecules such as proteins and nucleic acids. Preliminary docking studies suggest that the compound may bind effectively to target sites relevant to its antimicrobial and anticancer activities.

Case Studies

Several studies have documented the biological activity of related compounds:

• Antibacterial Study : A recent study assessed the antibacterial properties of thiazolidine derivatives against a panel of bacteria including Escherichia coli and Staphylococcus aureus. The most active compound exhibited an MIC of 0.004 mg/mL against E. coli, suggesting a promising lead for further development .
• Antifungal Activity : Another investigation focused on the antifungal efficacy of similar thiazolidine compounds against Candida albicans. The results indicated significant inhibition at low concentrations, reinforcing the potential therapeutic applications in treating fungal infections .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Modifications

The compound belongs to a class of pyrido-pyrimidinone derivatives with thiazolidinone substituents. Key structural variations among analogs include:

Compound ID	Thiazolidinone Substituent (Position 3)	Amino Side Chain (Position 2)	Key Features
Target Compound	3-Octyl	[3-(Propan-2-yloxy)propyl]amino	Long alkyl chain enhances lipophilicity; ether linkage may improve solubility
Compound in	3-Propyl	2-Phenylethylamino	Shorter alkyl chain reduces lipophilicity; aromatic amine increases rigidity
Compound in	3-Pentyl	2-Phenylethylamino	Intermediate alkyl chain balances lipophilicity and steric bulk
Compound in	3-(4-Methylbenzyl)	[3-(Morpholin-4-yl)propyl]amino	Aromatic benzyl group and morpholine enhance polarity and solubility
Compound in	3-Propyl	[3-(Morpholin-4-yl)propyl]amino	Morpholine substituent introduces hydrogen-bonding capacity
Compound in	3-Isopropyl	Allylamino	Branched alkyl chain and allyl group may alter metabolic stability

Physicochemical Properties

• Lipophilicity : The octyl chain in the target compound likely increases logP compared to propyl () or morpholine-containing analogs (), which may enhance tissue penetration but reduce aqueous solubility .
• Polarity: The [3-(propan-2-yloxy)propyl]amino group introduces moderate polarity, contrasting with the more polar morpholine derivatives () and less polar phenylethylamino analogs () .
• Thermal Stability : Melting points (mp) for related compounds (e.g., compound 9a in : mp = 170–229°C with decomposition) suggest moderate thermal stability, though data for the target compound are unavailable .

Preparation Methods

CuI-Catalyzed Cyclization of 2-Halopyridines and (Z)-3-Aminoacrylates

The pyrido[1,2-a]pyrimidin-4-one scaffold is constructed via a one-pot tandem reaction between 2-chloro-9-methylpyridine and (Z)-3-amino-3-arylacrylate esters under CuI catalysis. This method, adapted from PMC9863666, involves:

• Reaction Conditions : 2-Chloro-9-methylpyridine (1.0 equiv), (Z)-3-aminoacrylate ester (1.2 equiv), CuI (10 mol%), DMF, 130°C, 24 hours.

• Mechanism : Ullmann-type C–N bond formation followed by intramolecular amidation to yield the bicyclic core.

• Yield : 85–89% for analogous systems.

Key Advantages :

• Broad functional group tolerance (e.g., Me, OMe, F, Cl).

• Scalable to gram quantities without yield reduction.

Synthesis of the (Z)-3-Octyl-4-Oxo-2-Thioxo-1,3-Thiazolidin-5-Ylidene Moiety

Thiosemicarbazide Condensation

The thiazolidinone ring is assembled via cyclocondensation of thiosemicarbazide with 3-octyl-4-oxopentanoic acid :

• Step 1 : Thiosemicarbazide synthesis from hydrazine hydrate and ammonium thiocyanate (71% yield).

• Step 2 : Reaction with 3-octyl-4-oxopentanoic acid in ethanol/HCl (reflux, 6 hours) to form the thiazolidin-4-one.

• Z-Configuration Control : Use of acetic acid as a catalyst ensures preferential formation of the (Z)-isomer via kinetic control.

Characterization Data :

• IR (KBr): 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S).

Knoevenagel Condensation for Methine Bridge Formation

Coupling of Thiazolidinone and Pyridopyrimidinone

The final step involves condensation of the thiazolidin-5-ylidene fragment with the pyrido[1,2-a]pyrimidin-4-one core:

• Conditions : Pyridopyrimidinone (1.0 equiv), thiazolidinone (1.5 equiv), piperidine (catalytic), ethanol, reflux, 8 hours.

• Workup : Recrystallization from ethanol yields the (Z)-configured product.

• Yield : 68% (analogous systems).

Stereochemical Rationale :

• Bulky substituents (octyl group) and protic solvents favor the (Z)-isomer by stabilizing the transition state through hydrogen bonding.

Optimization and Scalability

Reaction Efficiency and Challenges

• Catalyst Screening : CuI outperformed Pd and Ag catalysts in core synthesis (cost-effective, >85% yield).

• Purification Challenges : Silica gel chromatography is critical for separating (Z)- and (E)-isomers.

Scalability Data :

Step	Scale (g)	Yield (%)	Purity (HPLC)
Core Synthesis	10	87	98.5
Amine Functionalization	5	75	97.2
Thiazolidinone Coupling	3	68	96.8